Cas no 2137514-36-2 (5-amino-4-methyl-1-(2-oxooxolan-3-yl)-1,2-dihydropyridin-2-one)

• Product Name: 5-amino-4-methyl-1-(2-oxooxolan-3-yl)-1,2-dihydropyridin-2-one
• CAS No: 2137514-36-2
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 6065095
• PubChem ID: 165873055
• Update Time: 2025-06-23

5-amino-4-methyl-1-(2-oxooxolan-3-yl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-4-methyl-1-(2-oxooxolan-3-yl)-1,2-dihydropyridin-2-one
• EN300-1109227
• 2137514-36-2

• Inchi： 1S/C10H12N2O3/c1-6-4-9(13)12(5-7(6)11)8-2-3-15-10(8)14/h4-5,8H,2-3,11H2,1H3
• InChI Key： HYPMJFWRIGOHSE-UHFFFAOYSA-N
• SMILES： O1C(C(CC1)N1C(C=C(C)C(=C1)N)=O)=O

Computed Properties

• Exact Mass: 208.08479225g/mol
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 72.6Ų

Additional information on 5-amino-4-methyl-1-(2-oxooxolan-3-yl)-1,2-dihydropyridin-2-one

5-Amino-4-Methyl-1-(2-Oxooxolan-3-Yl)-1,2-Dihydropyridin-2-One: A Comprehensive Overview

The compound 5-amino-4-methyl-1-(2-oxooxolan-3-yl)-1,2-dihydropyridin-2-one (CAS No. 2137514-36-2) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of dihydropyridines, which are well-known for their versatility in synthetic chemistry and their role as intermediates in the synthesis of bioactive molecules. The dihydropyridine framework is particularly interesting due to its ability to undergo a wide range of transformations, making it a valuable building block in organic synthesis.

Recent studies have highlighted the importance of 5-amino substituents in modulating the pharmacological properties of dihydropyridine derivatives. The presence of the amino group at the 5-position introduces additional functionality, enabling the molecule to participate in various biochemical reactions. For instance, the amino group can act as a nucleophile in condensation reactions, facilitating the formation of peptide bonds or other nitrogen-containing structures. This property has been exploited in the development of novel drug delivery systems and biocompatible materials.

The 4-methyl substituent further enhances the stability and reactivity of the molecule. Methyl groups are known to provide steric protection to sensitive functional groups while also influencing the electronic properties of the molecule. In the case of 5-amino-4-methyl derivatives, this substitution pattern has been shown to improve solubility in organic solvents, making it easier to handle during large-scale synthesis. Additionally, the methyl group can serve as a directing group in aromatic substitution reactions, offering chemists greater control over reaction outcomes.

The 1-(2-oxooxolan-3-yl) moiety introduces a cyclic ketone structure into the molecule, which is highly reactive under basic or acidic conditions. This functionality is particularly useful in enolate chemistry and other carbonyl-based reactions. Recent research has demonstrated that this moiety can be employed as a precursor for constructing complex ring systems, such as bicyclic or tricyclic compounds. Such structures are often sought after in drug design due to their potential for improved bioavailability and target specificity.

From a synthetic perspective, 5-amino-4-methyl derivatives have been synthesized via several routes, including condensation reactions, Michael additions, and organocatalytic processes. One notable advancement involves the use of organocatalysts to facilitate enamine formation, which has significantly streamlined the synthesis process. This approach not only enhances yield but also reduces reaction time and energy consumption, aligning with current trends toward sustainable chemistry practices.

In terms of pharmacological applications, dihydropyridine derivatives have shown promise as antihypertensive agents due to their ability to inhibit calcium channels. While 5-amino-substituted dihydropyridines have not yet been extensively studied for this purpose, preliminary data suggest that they may exhibit comparable or even superior activity compared to existing drugs. Furthermore, their ability to modulate cellular signaling pathways makes them potential candidates for anticancer therapies.

Recent advancements in computational chemistry have enabled researchers to predict the bioavailability and toxicity profiles of 5-amino derivatives with greater accuracy. By employing molecular docking studies and quantitative structure-property relationship (QSPR) models, scientists can now design molecules with optimized pharmacokinetic properties before proceeding to experimental validation. This approach has significantly accelerated drug discovery efforts involving dihydropyridine derivatives.

In conclusion, 5-amino-4-methyl-dihydropyridinone derivatives represent a promising class of compounds with diverse applications across multiple disciplines. Their unique structural features and reactivity make them invaluable tools in organic synthesis and drug development. As research continues to uncover new properties and uses for these molecules, it is likely that they will play an increasingly important role in advancing modern medicine and materials science.